5-iodo-6-methoxy-1H-indazole
Overview
Description
5-Iodo-6-methoxy-1H-indazole is a chemical compound with the molecular formula C8H7IN2O . It is used as an intermediate in the synthesis of certain inhibitors .
Synthesis Analysis
The synthesis of 1H-indazoles, including 5-iodo-6-methoxy-1H-indazole, has been a subject of research in recent years. The strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines .Molecular Structure Analysis
The molecular structure of 5-iodo-6-methoxy-1H-indazole is represented by the linear formula C8H7IN2O . More detailed structural analysis would require specific spectroscopic data or crystallographic studies.Chemical Reactions Analysis
The chemical reactions involving 1H-indazoles have been studied extensively. These reactions include Cu2O-mediated cyclization of o-haloaryl-N-tosylhydrazones, Ag-catalyzed nitration–annulation with tert-butyl nitrite, iodine-mediated intramolecular aryl and sp3 C–H amination, and metal-free reaction of aryl-hydrazones with montmorillonite K-10 under O2 atmosphere .Physical And Chemical Properties Analysis
5-Iodo-6-methoxy-1H-indazole has a molecular weight of 274.06 . Detailed physical and chemical properties such as melting point, boiling point, and density would require specific experimental data.Scientific Research Applications
Indazole Derivatives as Electronically Active Materials
Research on indazole derivatives, including methoxy-substituted analogues like 5-iodo-6-methoxy-1H-indazole, has revealed their potential as electronically active materials. These compounds exhibit high thermal stabilities and electrochemical stability, making them suitable for applications in electronic devices (Cekaviciute et al., 2012).
Enzymic Synthesis and Biochemical Activity
Indazole derivatives, including those with methoxy groups, have been studied in enzymic synthesis processes. These compounds have shown potential in biochemical applications due to their interaction with enzymes like NADase (Tono-oka et al., 1985).
Synthetic Methodologies for Heterocyclic Systems
Studies on synthetic approaches for SF5-substituted heterocyclic systems, including 6-SF5-indazoles, demonstrate the versatility of indazole derivatives in chemical synthesis. These methodologies can be crucial for the development of new pharmaceuticals and materials (Kanishchev & Dolbier, 2018).
Photochemistry of Indazoles in Acidic Solutions
The photochemical behavior of indazoles, including methoxy-substituted variants, in acidic solutions has been a subject of study. These investigations can lead to a better understanding of the photophysical properties of indazole derivatives, relevant in fields like photodynamic therapy and photochemistry (Georgarakis et al., 1979).
Iodoindazoles in Organic Synthesis
The development of methods for preparing iodoindazoles, including 5-iodo-1,2,3-triazoles, is crucial in organic synthesis and drug discovery. These methodologies are significant for the creation of diverse organic compounds with potential therapeutic applications (Li et al., 2008).
Safety and Hazards
Future Directions
The future directions in the research of 1H-indazoles, including 5-iodo-6-methoxy-1H-indazole, involve the development of novel synthetic approaches and the exploration of their medicinal applications . The potential of these compounds in the treatment of various diseases makes them a promising area of study.
properties
IUPAC Name |
5-iodo-6-methoxy-1H-indazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7IN2O/c1-12-8-3-7-5(2-6(8)9)4-10-11-7/h2-4H,1H3,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UCPXOCULLMUBQN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2C=NNC2=C1)I |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7IN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50694610 |
Source
|
| Record name | 5-Iodo-6-methoxy-1H-indazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50694610 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
274.06 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-iodo-6-methoxy-1H-indazole | |
CAS RN |
1082041-59-5 |
Source
|
| Record name | 5-Iodo-6-methoxy-1H-indazole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1082041-59-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Iodo-6-methoxy-1H-indazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50694610 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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